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For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Disperse Blue 366, a synthetic mono-azo dye, is utilized in the textile industry for dyeing
polyester and other synthetic fibers. Its inherent hydrophobicity and low water solubility
contribute to its potential persistence in the environment, raising concerns about its
ecotoxicological impact. This technical guide provides a comprehensive overview of the
available data on Disperse Blue 366, including its physicochemical properties, potential
environmental fate, and toxicological profile. Due to a significant lack of specific experimental
data for Disperse Blue 366, this report also draws upon information from other disperse and
azo dyes to illustrate potential environmental and health concerns. A central focus of this
document is to highlight the existing data gaps and underscore the need for further research to
conduct a thorough environmental risk assessment of this compound.

Introduction

Disperse dyes are a class of synthetic colorants with low water solubility, designed for dyeing
hydrophobic fibers such as polyester and acetate. Their application process often involves high
temperatures and pressures, leading to the discharge of unfixed dye in wastewater. Disperse
Blue 366 (CAS No. 361520-06-1) is a blue powder belonging to this class.[1] Its molecular
structure, characterized by a mono-azo linkage, and its physicochemical properties suggest a
potential for environmental persistence and bioaccumulation. This guide synthesizes the
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current knowledge on Disperse Blue 366 to serve as a resource for researchers and
professionals investigating its environmental and toxicological implications.

Physicochemical Properties

Understanding the fundamental physicochemical properties of Disperse Blue 366 is crucial for
predicting its environmental behavior and fate. While specific experimental data for this dye are
limited, some key parameters have been reported for a compound with the same CAS number.

Property Value Reference
CAS Number 361520-06-1 [1]
Molecular Formula C19H18NeO2 [2]
Molecular Weight 362.39 g/mol [2]
Appearance Blue uniform powder [3114]

0.6394 pug/L (at 25 °C)

Water Solubility (estimated)
estimate

log Kow (Octanol-Water )
N o 6.09 (estimated)
Partition Coefficient)

8.25 x 10726 mmHg (at 25 °C)

Vapor Pressure _
(estimated)

Melting Point 157 °C

o - Soluble; solubility increases
Solubility in Supercritical CO2 ) [5]
with temperature and pressure

The extremely low water solubility and high estimated log Kow value are particularly
noteworthy. These properties suggest that Disperse Blue 366 will have a strong tendency to
partition from the water column into sediment, sludge, and biological tissues, indicating a
potential for persistence and bioaccumulation in the environment.[6]

Analytical Methodologies
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The accurate detection and quantification of Disperse Blue 366 in various environmental
matrices are essential for exposure and risk assessment. While no standardized method
specifically for Disperse Blue 366 was found, general methods for disperse dyes are
applicable. High-Performance Liquid Chromatography (HPLC) coupled with a photodiode array
(PDA) detector or a mass spectrometer (MS) is the most common technique.

Sample Preparation: Solid-Phase Extraction (SPE)

Due to the low concentrations expected in environmental samples and the complexity of the
matrices, a pre-concentration and clean-up step is typically required.
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Water Sample (e.g., Wastewater Effluent)

l
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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